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Compound of Interest

Compound Name: Magnesium nitrate hexahydrate

Cat. No.: B080624

For Researchers, Scientists, and Drug Development Professionals

Introduction

Magnesium nitrate hexahydrate, Mg(NOs)2-6Hz0, is a strong oxidizing agent utilized in
various pyrotechnic formulations.[1] Its primary role is to provide oxygen for the combustion of
metallic fuels, such as magnesium or aluminum, contributing to the generation of vibrant colors
and special effects in fireworks and other pyrotechnic devices.[1] This document provides
detailed application notes, experimental protocols, and safety guidelines for the use of
magnesium nitrate hexahydrate in pyrotechnic research and development.

One of the key characteristics of magnesium nitrate hexahydrate is its hygroscopic nature,
meaning it readily absorbs moisture from the atmosphere. This property requires special
handling and storage procedures to ensure the stability and performance of the pyrotechnic
compositions. When heated, magnesium nitrate hexahydrate decomposes to produce
magnesium oxide, nitrogen oxides, and oxygen, which fuels the combustion process.

Properties of Magnesium Nitrate Hexahydrate

A summary of the relevant physical and chemical properties of magnesium nitrate
hexahydrate is presented in Table 1.
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Property Value

Chemical Formula Mg(NO3)2-6H20
Molecular Weight 256.41 g/mol
Appearance White crystalline solid
Melting Point 89 °C

Boiling Point 330 °C (decomposes)
Solubility in Water Highly soluble
Oxidizing Properties Strong oxidizer
Hygroscopicity Hygroscopic

Applications in Pyrotechnic Formulations

Magnesium nitrate hexahydrate is a versatile oxidizing agent that can be incorporated into
various pyrotechnic formulations, including colored flares and smoke compositions.

Colored Flare Formulations

Magnesium nitrate hexahydrate can be used as the primary oxidizer in colored flare
formulations. The magnesium cation itself does not contribute to the color of the flame. The
color is produced by the addition of color-producing salts, such as strontium nitrate for red or
barium nitrate for green. The intense heat generated from the reaction of magnesium nitrate
with a metallic fuel excites the metal ions in the colorant, causing them to emit light at their
characteristic wavelengths.

While specific formulations using magnesium nitrate hexahydrate are not widely published in
open literature, a baseline formulation for a red flare can be extrapolated from common
pyrotechnic principles. A hypothetical formulation is presented in Table 2. Researchers should
use this as a starting point for their own experimentation.
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Component Purpose Percentage by Weight (%)
Magnesium Nitrate o
Oxidizer 40 - 50
Hexahydrate
Strontium Nitrate Red Color Agent 15-25
Magnesium Powder (fine) Fuel 20-30
Polyvinyl Chloride (PVC) Chlorine Donor/Binder 5-10
Dextrin Binder 1-3

White Smoke Compositions

Magnesium nitrate hexahydrate can also be a component in white smoke compositions. The
combustion of magnesium in the presence of the oxidizer produces magnesium oxide (MgO), a
fine white particulate that forms a dense smoke screen. While some military smoke
compositions utilize hexachloroethane and zinc oxide, formulations with magnesium nitrate are
being explored as potentially more environmentally benign alternatives.

A theoretical formulation for a white smoke composition is provided in Table 3. This formulation
is based on general principles and should be optimized and tested in a controlled laboratory

setting.
Component Purpose Percentage by Weight (%)
Magnesium Nitrate o
Oxidizer 45 - 55
Hexahydrate
Magnesium Powder Fuel/Smoke Agent 30-40
Lactose Fuel/Coolant 10-15
Nitrocellulose Binder 2-5

Experimental Protocols

The following protocols provide a general framework for the preparation and testing of
pyrotechnic compositions containing magnesium nitrate hexahydrate. Extreme caution must
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be exercised at all times, and all work should be conducted in a properly equipped laboratory
with appropriate safety measures in place.

General Safety Precautions

o Always wear appropriate personal protective equipment (PPE), including safety glasses,
flame-retardant lab coat, and gloves.

o Work in a well-ventilated area, preferably within a fume hood.

» Handle all chemicals with care, avoiding inhalation of dust or fumes.

o Keep all flammable materials and ignition sources away from the work area.
o Prepare only small quantities of pyrotechnic mixtures at a time.

e Never grind or mix components that are known to be friction or impact sensitive together in a
dry state.

Protocol for Preparation of a Pyrotechnic Composition

This protocol describes a general method for preparing a pyrotechnic mixture. Due to the
hygroscopic nature of magnesium nitrate hexahydrate, it is crucial to minimize its exposure
to atmospheric moisture.

Materials:

Magnesium Nitrate Hexahydrate (anhydrous form preferred if available, or dried in a
desiccator)

e Fuel (e.qg., fine magnesium powder)

e Binder (e.g., Dextrin, Nitrocellulose)

e Colorant (e.g., Strontium Nitrate)

¢ Anti-caking agent (e.g., fumed silica, optional)

o Acetone or other appropriate solvent
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e Non-sparking mixing tools
e Drying oven

e Desiccator

Procedure:

» Drying of Components: Dry all individual components, especially the magnesium nitrate
hexahydrate and any other hygroscopic salts, in a drying oven at a temperature below their
decomposition point (e.g., 60-80°C for several hours). Store the dried components in a
desiccator until use.

e Weighing: Accurately weigh the required amounts of each component in a low-humidity
environment if possible.

e Pre-mixing of Dry Components: In a non-sparking container, gently mix the dry components
(oxidizer, fuel, colorant) using a "diapering" method (placing the components on a sheet of
paper and gently lifting the corners to roll the mixture) to achieve a homogenous blend. Avoid
aggressive grinding.

» Binder Preparation: If using a soluble binder like dextrin, dissolve it in a minimal amount of
the appropriate solvent (e.g., water/alcohol mixture). If using a lacquer-type binder like
nitrocellulose, dissolve it in a suitable solvent like acetone.

o Granulation (Wet Mixing): Slowly add the binder solution to the dry powder mixture while
gently mixing to form damp granules. The consistency should be similar to damp sand.

e Screening: Pass the damp granules through a non-sparking mesh screen to ensure uniform
particle size.

e Drying: Spread the granulated composition in a thin layer on a tray and dry it in a
temperature-controlled oven at a low temperature (e.g., 50-60°C) until all the solvent has
evaporated.

o Storage: Store the final composition in a tightly sealed, non-metallic container in a desiccator
to prevent moisture absorption.
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Protocol for Burn Rate Testing

The linear burn rate is a critical performance parameter for pyrotechnic compositions.

Materials:

Prepared pyrotechnic composition

Cardboard or phenolic tubes of known length and internal diameter

Hydraulic press or ramming tools

Ignition source (e.g., fuse, electric match)

High-speed camera or a calibrated timing system

Blast shield and safe testing area

Procedure:

Sample Preparation: Press a known mass of the pyrotechnic composition into a tube of
known length to a specific density. The ends of the tube should be open.

Setup: Secure the prepared tube horizontally in a test stand within a designated safe testing
area. Position the high-speed camera or timing sensors to capture the entire length of the
tube.

Ignition: From a safe distance, ignite one end of the composition using the ignition source.

Data Acquisition: Record the combustion event using the high-speed camera.

Analysis: Review the video footage to determine the time it takes for the flame front to travel
the known length of the tube. The burn rate (in mm/s or in/s) is calculated by dividing the
length of the composition by the burn time.

Visualizations
Experimental Workflow for Pyrotechnic Formulation
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Caption: Workflow for the preparation of pyrotechnic compositions.
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Logical Relationship for Safe Handling

Safe Handling of
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Caption: Key safety considerations for handling magnesium nitrate hexahydrate
pyrotechnics.

Conclusion

Magnesium nitrate hexahydrate is a valuable oxidizing agent in pyrotechnics, capable of
producing vibrant effects. Its effective and safe use requires a thorough understanding of its
properties, particularly its hygroscopic nature, and adherence to strict experimental and safety
protocols. The information and protocols provided in this document are intended to serve as a
comprehensive guide for researchers and professionals in the field. All new formulations should
be developed and tested on a small scale with appropriate safety measures in place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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